Cas no 1092782-72-3 (4-Chloro-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 4-Chloro-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1092782-72-3
• MF: C₅H₄ClN₃O₄
• MW: 205.555959701538
• CID: 3059341
• PubChem ID: 135645602
• Update Time: 2025-07-28

4-Chloro-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester
• methyl4-chloro-5-nitro-1H-pyrazole-3-carboxylate
• STK312307
• AKOS000310210
• methyl 4-chloro-5-nitro-1H-pyrazole-3-carboxylate
• 1092782-72-3
• methyl 4-chloro-3-nitro-1H-pyrazole-5-carboxylate
• AKOS015922127
• CS-0366701

• Inchi： 1S/C5H4ClN3O4/c1-13-5(10)3-2(6)4(8-7-3)9(11)12/h1H3,(H,7,8)
• InChI Key： JURFPHARTHQWDO-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])NN=C1C(=O)OC

Computed Properties

• Exact Mass: 204.9890333Da
• Monoisotopic Mass: 204.9890333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų